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Compound of Interest

Compound Name: MRE 0094

Cat. No.: B15571984

It is important to clarify that "MRE 0094" does not correspond to a recognized chemical
compound in the provided search results. The information below pertains to the proper disposal
of Flameless Ration Heaters (FRHs) found in Meal, Ready-to-Eat (MRE) kits.

Flameless Ration Heaters (FRHs) contain magnesium, iron, and other components that react
with water to generate heat. The disposal procedures for these devices differ significantly
depending on whether they have been activated (used) or remain unactivated (unused).

Operational Controls and Safety Precautions

Before disposal, it is crucial to adhere to the following safety measures:
o Ensure Material Safety Data Sheets (MSDS) are readily available and current.[1]
o Store MRE heaters away from liquids, as they are water-reactive hazardous materials.[1]

e Do not place MRE heaters near an open flame. The vapors released during activation
contain hydrogen, which is a flammable gas.[1]

o Only activate MRE heaters in a well-ventilated area because the released vapors can
displace oxygen.[1]

o A compatible fire extinguisher should be readily accessible.[1]
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e Personnel handling MRE heaters should receive Hazard Communication and general
environmental awareness training.[1]

Disposal Procedures for Activated vs. Unactivated
Heaters

The primary distinction in disposal protocol is whether the heater has been used.

Heater Status Waste Classification Disposal Method

Dispose of in approved solid
Activated (Used) Non-hazardous solid waste waste containers or as normal
refuse.[1][2]

Must be disposed of as
hazardous waste.[1]
Segregate from normal refuse
Unactivated (Unused) Hazardous Waste and dispose of separately.[3] It
is against the law to dispose of
unactivated heaters in a solid

waste container.[1]

Should be collected and

Damaged Hazardous Waste managed as hazardous waste.

[2]

Incineration and landfilling are both considered viable disposal options for MREs and FRHSs.
However, unreacted FRH material should be placed in a separate landfill cell that is capped
before compaction to prevent the pads from rupturing and reacting.[3]

Experimental Protocols

While detailed experimental protocols for the disposal of MRE heaters are not provided in the
search results, the underlying principle of their function is an oxidation-reduction reaction
between magnesium and water.[3] The disposal guidelines are based on the reactivity of the
unused heater pads when they come into contact with water, which can pose a fire hazard in
landfills.[1]
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of MRE
Flameless Ration Heaters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for MRE Flameless Ration
Heaters]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571984#mre-0094-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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